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Compound of Interest

Compound Name:
Depropylamino Chloro

Propafenone-d5

CAS No.: 1346598-65-9

Cat. No.: B584960

Get Quote

Executive Summary
Depropylamino Chloro Propafenone-d5 is a stable isotope-labeled metabolite of

Propafenone, primarily used as an internal standard in mass spectrometry (LC-MS/MS).

Immediate Action Required:

Classification: Treat as Halogenated Hazardous Chemical Waste.

Critical Restriction:NEVER dispose of this compound down the drain (sewer). It is an

environmental toxin and pharmaceutical pollutant.

Differentiation: Although labeled "d5" (Deuterium), this compound is NOT radioactive. Do not

place it in radioactive waste streams unless mixed with other radiolabels.
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To dispose of a chemical safely, you must understand its functional hazards.[1] This compound

presents a dual-risk profile: biological activity and halogenated chemical structure.[2]

Property Specification Operational Implication

Compound Name
Depropylamino Chloro

Propafenone-d5

Target Analyte: Propafenone

Metabolite

CAS Registry 165279-79-8 (Unlabeled)
Reference for SDS search

(use unlabeled CAS)

Molecular Formula C₁₈H₁₄D₅ClO₃
Contains Chlorine

(Halogenated)

Hazard Class Acute Tox. 4 (Oral); Repr. 2
Harmful if swallowed;

Suspected reproductive toxin

Waste Stream Halogenated Organic
Must be incinerated at high

temp with acid scrubbing

The "Why" Behind the Protocol
The Chlorine Factor: The "Chloro" substituent in the molecule means that upon incineration,

this compound releases acidic hydrogen chloride (HCl) gas. Therefore, it must be

segregated into Halogenated Waste streams.[3] Mixing it with non-halogenated solvents (like

pure methanol waste) can violate environmental permits of the disposal facility.

Deuterium Stability: The deuterium (d5) labeling makes this compound chemically identical

to its hydrogen counterpart for disposal purposes. It is stable and non-radioactive.

Biological Potency: As a derivative of Propafenone (Class IC anti-arrhythmic), even small

residual amounts can have potent biological effects on aquatic life. This necessitates a zero-

discharge policy (no drains).

Pre-Disposal Protocol: Segregation & Identification
Before moving the material to waste, ensure the following segregation logic is applied.

Decision Matrix: Waste Stream Selection
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Figure 1: Logical flow for determining the correct waste container based on physical state and

solvent composition.
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Caption: Segregation logic. Due to the Chlorine atom, the safest default for liquid solutions is

the Halogenated Waste stream.

Step-by-Step Disposal Workflow
Scenario A: Disposal of Expired/Unused Solid Standard
Context: You have a vial with visible solid residue or powder (e.g., 5 mg).

Do Not Empty: Do not attempt to scrape the powder into a drum. The particle size is small

and inhalation risk is high.

Cap and Seal: Ensure the original vial cap is tight. Wrap the cap with Parafilm to prevent

loosening during transport.

Secondary Containment: Place the vial inside a clear, sealable plastic bag (Ziploc type).

Labeling: Affix a hazardous waste tag to the bag.
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Constituents: "Depropylamino Chloro Propafenone-d5"[4]

Hazards: Toxic, Irritant.

Deposit: Place the entire sealed bag into the Solid Hazardous Waste drum.

Scenario B: Disposal of Liquid Solutions (LC-MS Vials)
Context: You have prepared samples in Methanol or Acetonitrile.

Consolidation: Pour the liquid contents into the Halogenated Solvent Waste carboy.

Note: Even if the solvent is Methanol (non-halogenated), the presence of the chlorinated

analyte technically introduces halogens. Most safety officers prefer "over-classifying" as

halogenated to prevent downstream incineration issues.

Vial Management:

Option 1 (High Throughput): Place the empty glass vials (with residual drops) into a

Glass/Sharps Waste container specifically designated for chemically contaminated sharps.

Option 2 (Strict Safety): If the solution was highly concentrated (>1 mg/mL), rinse the vial

once with methanol, pour the rinse into waste, and then dispose of the glass.

Spill Response & Decontamination
If a standard vial breaks, follow this containment protocol to prevent lab contamination.
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1. ALERT & PROTECT
Notify personnel. Don PPE

(Nitrile gloves, Lab coat, Safety Glasses)

2. CONTAINMENT
Cover spill with absorbent pads.

Do not let dry/aerosolize.

3. SOLVENT WIPE
Wipe area with Methanol-soaked pads
(Solubilizes the lipophilic compound)

4. FINAL CLEAN
Wash surface with soap & water.

5. DISPOSAL
Place all pads/gloves in
Solid Hazardous Waste.

Click to download full resolution via product page

Caption: Emergency response workflow for solid or liquid spills of Propafenone derivatives.

Regulatory Framework & Compliance
This protocol is grounded in the following regulatory standards. Adherence ensures compliance

with US EPA and global safety standards.

RCRA (Resource Conservation and Recovery Act): While Propafenone is not explicitly P-

listed or U-listed (40 CFR 261.33), it falls under the "characteristic" definition of hazardous

waste due to toxicity and the "mixture rule" when dissolved in hazardous solvents [1].

EPA Subpart P (2019): This rule specifically prohibits the "sewering" (flushing) of hazardous

waste pharmaceuticals. All healthcare and research facilities must collect these wastes for

incineration [2].
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Halogenated Waste Definition: EPA guidelines require the segregation of halogenated

solvents (containing F, Cl, Br, I) because their combustion produces acid gases that require

specific scrubbers [3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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